Cas no 2228949-19-5 (2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228949-19-5
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 6547632
• PubChem ID: 165675183
• Update Time: 2025-06-12

2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid
• 2228949-19-5
• EN300-1741343

• Inchi： 1S/C12H10O3/c13-12(14)10-6-9(10)7-1-2-11-8(5-7)3-4-15-11/h1-5,9-10H,6H2,(H,13,14)
• InChI Key： UBBKBJUEHHSYDE-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC2=C(C=CO2)C=1)=O

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2228949-19-5)

The compound 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2228949-19-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive benzofuran and cyclopropane moieties make it a valuable intermediate for synthesizing bioactive compounds and functional materials. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting inflammatory pathways and neurodegenerative diseases, which aligns with current trends in precision medicine and small-molecule therapeutics.

One of the key reasons for the growing interest in 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid is its role as a building block in heterocyclic chemistry. The benzofuran core is known for its pharmacological properties, including antioxidant and antimicrobial activities, while the cyclopropane ring introduces steric constraints that can enhance binding affinity to biological targets. This combination makes the compound a promising candidate for developing next-generation pharmaceuticals, especially in areas like oncology and central nervous system (CNS) disorders.

In addition to its pharmaceutical applications, CAS No. 2228949-19-5 is also being investigated for its utility in organic electronics. The benzofuran derivative's conjugated system and electron-rich nature make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. As the demand for sustainable energy solutions and flexible electronics rises, this compound could play a pivotal role in advancing green technology innovations.

From a synthetic perspective, the preparation of 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions, including cyclopropanation and carboxylation. These processes are often optimized for high yield and purity, catering to the stringent requirements of GMP-compliant manufacturing. The compound's stability under various conditions further enhances its appeal for industrial-scale production, addressing the need for cost-effective chemical synthesis in both academic and commercial settings.

Another area of exploration is the compound's potential in agrochemical research. The benzofuran scaffold has demonstrated efficacy in pest control and plant growth regulation, prompting studies into derivatives of CAS No. 2228949-19-5 for sustainable agriculture. This aligns with global efforts to reduce reliance on traditional pesticides and adopt eco-friendly alternatives, a topic frequently searched by environmental scientists and policymakers.

Analytical characterization of 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are critical for quality control in both research and industrial applications. The compound's physicochemical properties, including solubility and melting point, are well-documented, facilitating its integration into diverse experimental protocols.

As the scientific community continues to explore small-molecule modulators for therapeutic and technological advancements, 2-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid stands out as a versatile and high-value compound. Its dual applicability in life sciences and material engineering underscores its relevance in addressing contemporary challenges, from drug resistance to renewable energy. Future research will likely uncover even more innovative uses for this molecule, solidifying its position in the chemical innovation landscape.